Cas no 941950-76-1 (N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 941950-76-1
• MF: C₂₀H₂₁FN₂O₃S₂
• MW: 420.520745992661
• CID: 5501871
• Update Time: 2025-06-13

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide

• Inchi： 1S/C20H21FN2O3S2/c1-13-4-9-16-17(12-22)20(27-18(16)11-13)23-19(24)3-2-10-28(25,26)15-7-5-14(21)6-8-15/h5-8,13H,2-4,9-11H2,1H3,(H,23,24)
• InChI Key： CETDESCQBBPOIU-UHFFFAOYSA-N
• SMILES： C(NC1SC2CC(C)CCC=2C=1C#N)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide

Comprehensive Analysis of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide (CAS 941950-76-1)

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide (CAS 941950-76-1) is a synthetic organic compound with a complex molecular structure, featuring a tetrahydrobenzothiophene core linked to a fluorobenzenesulfonyl moiety. This compound has garnered significant interest in pharmaceutical and biochemical research due to its unique structural attributes and potential applications. Researchers are particularly intrigued by its cyano and sulfonyl functional groups, which are often associated with bioactivity and metabolic stability.

The compound's CAS number 941950-76-1 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name reflects the intricate arrangement of its heterocyclic and aromatic components, making it a subject of study for structure-activity relationship (SAR) analyses. Recent trends in drug discovery emphasize the importance of such sulfonamide derivatives, as they are frequently explored for their enzyme inhibitory properties and potential therapeutic benefits.

In the context of current scientific discourse, N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide aligns with the growing demand for targeted small-molecule therapeutics. Searches for "fluorobenzenesulfonyl compounds in drug design" and "tetrahydrobenzothiophene derivatives" have surged, reflecting the compound's relevance in medicinal chemistry. Its fluorinated component is particularly noteworthy, as fluorination is a common strategy to enhance drug bioavailability and binding affinity.

From a synthetic perspective, the compound's multi-step synthesis involves cyclization and sulfonylation reactions, which are topics of interest in organic synthesis methodologies. Laboratories focusing on high-throughput screening often prioritize such compounds due to their modular scaffolds, which allow for structural diversification. Additionally, the cyano group in its structure is a versatile handle for further chemical modifications, enabling the exploration of analog libraries.

The physicochemical properties of CAS 941950-76-1, such as its logP and solubility, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These parameters are frequently queried in pharmacokinetic studies, as they influence the compound's drug-likeness. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, further driving its appeal in preclinical research.

Beyond its potential in drug development, this compound is also studied for its material science applications. The benzothiophene scaffold is known for its optoelectronic properties, making it relevant in the design of organic semiconductors. Searches for "benzothiophene-based materials" highlight its crossover utility in non-pharmaceutical fields, underscoring its multidisciplinary significance.

In summary, N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-fluorobenzenesulfonyl)butanamide (CAS 941950-76-1) represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential in therapeutics and materials science, positions it as a valuable subject for ongoing investigation. As the scientific community continues to explore small-molecule innovations, this compound is likely to remain a focal point in both academic and industrial research endeavors.